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Abstract
Propoxycyclohexane is a cycloaliphatic ether with potential applications as a solvent and

intermediate in organic synthesis. A thorough understanding of its physical properties is crucial

for its effective use in research and development, particularly within the pharmaceutical and

chemical industries. This technical guide provides a comprehensive overview of the known

physical characteristics of propoxycyclohexane. Due to a scarcity of experimentally

determined data in peer-reviewed literature, this guide presents computed properties sourced

from robust chemical databases. Furthermore, it details the standard experimental protocols for

the determination of key physical properties, offering a framework for empirical validation.

Core Physical Properties of Propoxycyclohexane
While experimentally derived data for propoxycyclohexane are not widely available,

computational models provide reliable estimates for its fundamental physical properties. The

following table summarizes these computed values.
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Property Value Source

Molecular Formula C₉H₁₈O PubChem

Molecular Weight 142.24 g/mol PubChem[1]

XLogP3 2.8 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 142.135765193 Da PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

General Physical Characteristics of Ethers
Propoxycyclohexane belongs to the ether class of organic compounds. The physical

properties of ethers are dictated by the C-O-C linkage. Ethers are generally colorless, volatile

liquids with characteristic odors.[2] Due to the electronegativity difference between oxygen and

carbon, ethers possess a net dipole moment, rendering them weakly polar.[2][3][4][5]

Unlike alcohols, ethers cannot act as hydrogen bond donors, which results in significantly lower

boiling points compared to alcohols of similar molecular weight.[3][4] However, the oxygen

atom can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents like

water, particularly for ethers with fewer than five carbon atoms.[2][4] The solubility of ethers in

water decreases as the size of the hydrophobic alkyl groups increases.[2][4] Ethers are readily

soluble in a wide range of organic solvents.[4]

Experimental Protocols for Physical Property
Determination
To facilitate the empirical validation of the computed properties of propoxycyclohexane, the

following standard experimental methodologies are described.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://phillysim.org/newmanual/exp5.pdf
https://phillysim.org/newmanual/exp5.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://phillysim.org/newmanual/exp5.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://phillysim.org/newmanual/exp5.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12942481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination
The boiling point is a critical physical constant for liquid compounds. Two common methods for

its determination are distillation and the micro-boiling point (Thiele tube) method.

Distillation Method: This technique is suitable when a sufficient quantity of the liquid (typically

>5 mL) is available and also serves as a method of purification.[6][7] The liquid is heated in a

distillation apparatus, and the temperature at which the vapor phase is in equilibrium with the

liquid phase is recorded as the boiling point.[6]

Micro-Boiling Point Method (Thiele Tube): This method is ideal for small sample volumes. A

small amount of the liquid is placed in a fusion tube, and an inverted capillary tube is added.

The assembly is attached to a thermometer and heated in a Thiele tube containing mineral

oil. The boiling point is the temperature at which a rapid stream of bubbles emerges from the

capillary, and upon cooling, the liquid is drawn back into the capillary.[7]

Melting Point Determination
Should propoxycyclohexane be a solid at room temperature or for the determination of its

freezing point, the melting point can be determined using a capillary method.

Capillary Method: A small, powdered sample of the solid is packed into a capillary tube. The

tube is then heated in a melting point apparatus or a Thiele tube. The temperature range

from the first appearance of liquid to the complete liquefaction of the solid is recorded as the

melting point range.[8][9][10] For pure compounds, this range is typically narrow.[8][10]

Density Determination
The density of a liquid can be determined using several methods, including the use of a

pycnometer or by direct mass and volume measurements.

Pycnometer Method: A pycnometer is a flask with a precisely known volume. The

pycnometer is weighed empty, then filled with the liquid and weighed again. The density is

calculated by dividing the mass of the liquid by the volume of the pycnometer.[11]

Mass and Volume Measurement: A known volume of the liquid is accurately measured using

a graduated cylinder or pipette and its mass is determined using an analytical balance. The
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density is then calculated as mass divided by volume.[12][13][14]

Refractive Index Determination
The refractive index is a measure of how light propagates through a substance and is a

valuable physical constant for identification.

Abbe Refractometer: The most common instrument for measuring the refractive index of a

liquid is the Abbe refractometer. A few drops of the liquid are placed on the prism, and the

instrument is adjusted to bring a dividing line between light and dark fields into view. The

refractive index is then read directly from a calibrated scale.

Solubility Determination
The solubility of propoxycyclohexane in various solvents can be determined qualitatively and

quantitatively.

Qualitative Method: A small amount of propoxycyclohexane (e.g., 50 mg) is added to a test

tube containing a small volume (e.g., 1 mL) of the solvent. The mixture is agitated, and the

solubility is observed. Miscibility is determined by the formation of a single liquid phase.[3]

Quantitative Method (Isothermal Equilibrium Method): An excess amount of

propoxycyclohexane is added to a known volume of the solvent in a sealed container at a

constant temperature. The mixture is agitated until equilibrium is reached. The concentration

of propoxycyclohexane in the saturated solution is then determined by a suitable analytical

technique, such as gas chromatography.

Synthesis Protocol: Williamson Ether Synthesis
A common and effective method for the synthesis of unsymmetrical ethers like

propoxycyclohexane is the Williamson ether synthesis. This reaction proceeds via an S(_N)2

mechanism.[15][16][17][18]

Reaction: Cyclohexanol is deprotonated by a strong base, such as sodium hydride, to form the

cyclohexoxide anion. This alkoxide then acts as a nucleophile and attacks an n-propyl halide

(e.g., 1-bromopropane), displacing the halide and forming propoxycyclohexane.

General Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, sodium

hydride is suspended in a dry, aprotic solvent like tetrahydrofuran (THF).

Cyclohexanol, dissolved in dry THF, is added dropwise to the suspension at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred until the evolution

of hydrogen gas ceases.

1-Bromopropane is then added, and the mixture is heated to reflux until the reaction is

complete (monitored by TLC or GC).

After cooling, the reaction is quenched by the slow addition of water.

The product is extracted with an organic solvent (e.g., diethyl ether), and the organic layer is

washed with brine, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is

removed under reduced pressure.

The crude product can be purified by distillation.

Logical Workflow Diagram
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a liquid organic compound like propoxycyclohexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12942481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12942481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Physical Property Determination

Data Analysis & Reporting

Synthesize Propoxycyclohexane
(e.g., Williamson Ether Synthesis)

Purify by Distillation

Boiling Point
(Distillation or Thiele Tube)

Pure Sample

Density
(Pycnometer or Mass/Volume)

Pure Sample

Refractive Index
(Abbe Refractometer)

Pure Sample

Solubility
(Qualitative & Quantitative)

Pure Sample

Melting/Freezing Point
(Capillary Method)

Pure Sample

Compile Data in Table

Generate Technical Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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